[4-(4-Methoxyphenoxy)phenyl]methanamine

• IUPAC Name: [4-(4-methoxyphenoxy)phenyl]methanamine
• InChI: InChI=1S/C14H15NO2/c1-16-12-6-8-14(9-7-12)17-13-4-2-11(10-15)3-5-13/h2-9H,10,15H2,1H3
• InChI Key: VEJUSGNMSTZUSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=CC=C(C=C2)CN
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• CAS No.: 1431963-48-2; 477868-65-8

Description

[4-(4-Methoxyphenoxy)phenyl]methanamine (CAS 477868-65-8) is a chemical building block of interest in various research fields . This compound, with the molecular formula C 14 H 15 NO 2 and a molecular weight of 229.27 g/mol, is characterized by a benzylamine core linked to a 4-methoxyphenoxy phenyl ring system . Its primary value lies in its application as a versatile intermediate in organic synthesis and medicinal chemistry for the construction of more complex molecules . The structure of this methanamine derivative allows for further modifications, making it a candidate for the development of novel compounds in drug discovery efforts . Furthermore, its favorable physicochemical properties, such as a LogP of 3.65, suggest potential utility in the development of specialty chemicals and materials . While a specific mechanism of action for this exact compound is not detailed in the literature surveyed, research on structurally similar benzylamine compounds indicates that they can exhibit significant biological activity. Some analogues have been studied for their ability to interact with neurological targets, such as inhibiting the monoamine oxidase-catalyzed deamination of neurotransmitters, which can influence signaling pathways related to mood and cognition . Other related structures have been designed as potent and selective agonists for the serotonin 5-HT 2A receptor, a target of significant interest in neuropharmacology , or for binding to 5-HT 1A and α 1 -adrenergic receptors (α 1 -AR) . Handling and Storage: For R&D use only. Not for human, veterinary, or household use. Store sealed in a dry environment at 2-8°C .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents on the phenyl ring significantly alter physicochemical properties. Key analogs and their substituent-driven characteristics are summarized below:

Compound	Substituent(s)	Key Properties	References
[4-(4-Methoxyphenoxy)phenyl]methanamine	4-Methoxyphenoxy	Predicted: Moderate solubility due to polar methoxy group; planar structure enhances π-π stacking	—
(4-(Benzyloxy)phenyl)methanamine	Benzyloxy	Lower polarity than methoxy; increased lipophilicity impacts membrane permeability
N-(4-(tert-butyl)benzylidene)-1-(4-(tert-butyl)phenyl)methanamine	4-tert-Butyl	Steric bulk reduces reactivity; upfield NMR shifts (δH 1.25 ppm for tert-butyl)
N-(4-Fluorobenzylidene)-1-(4-fluorophenyl)methanamine	4-Fluoro	Electron-withdrawing fluorine enhances metabolic stability; downfield ¹H NMR shifts (δH 7.38–7.15 ppm)
(4-(Trifluoromethoxy)phenyl)methanamine	Trifluoromethoxy	High electronegativity improves oxidative stability; lowers pKa of NH₂ group

Notes:

• Methoxy vs.
• Steric Effects : Bulky substituents like tert-butyl hinder intermolecular interactions, as seen in the high yield (92%) of tert-butyl derivatives under catalytic conditions .
• Electron-Withdrawing Groups : Fluorine and trifluoromethyl groups increase electrophilicity, facilitating reactions at the amine group but complicating synthesis due to reduced nucleophilicity .

Key Observations :

• Catalytic Oxidation : High yields (70–92%) for tert-butyl and chloro derivatives suggest steric protection of the amine group during synthesis .
• Nitrile Reduction : Lithium aluminum hydride (LiAlH₄) effectively reduces nitriles to amines but requires anhydrous conditions .

Q & A

Q. What synthetic methodologies are optimal for preparing [4-(4-Methoxyphenoxy)phenyl]methanamine, and how can reaction yields and purity be maximized?

Answer: Synthesis typically involves multi-step routes:

• Step 1 : Coupling of 4-methoxyphenol with a halogenated benzyl intermediate (e.g., 4-bromobenzylamine) under Ullmann or Buchwald-Hartwig conditions using catalysts like Pd(OAc)₂ and ligands such as Xantphos .
• Step 2 : Reduction of intermediates (e.g., nitriles or Schiff bases) using NaBH₄ or LiAlH₄ in anhydrous THF .
• Purity Optimization : Post-synthesis purification via column chromatography (silica gel, hexane/EtOAc gradient) or recrystallization in ethanol/water mixtures. Purity ≥95% is achievable with HPLC monitoring (C18 column, acetonitrile/water mobile phase) .

Q. What analytical techniques are most reliable for structural characterization and purity assessment?

Answer:

• NMR Spectroscopy : ¹H/¹³C NMR confirms amine (-NH₂) and methoxyphenoxy substituents. For example, aromatic protons appear at δ 6.8–7.2 ppm, while the methoxy group resonates at δ 3.7–3.9 ppm .
• Mass Spectrometry (MS) : ESI-MS or GC-MS identifies the molecular ion peak (e.g., m/z ~257 for [M+H]⁺) and fragmentation patterns .
• HPLC : Reverse-phase HPLC with UV detection (λ = 254 nm) quantifies purity. Retention times vary based on mobile phase composition .

Advanced Research Questions

Q. How does the methoxyphenoxy substituent influence the compound’s pharmacokinetic properties and target binding?

Answer:

• Lipophilicity : The methoxy group enhances logP (~2.8), improving membrane permeability (measured via PAMPA assays) .
• Target Interactions : Molecular docking studies suggest the methoxyphenoxy moiety engages in π-π stacking with aromatic residues (e.g., Tyr in kinase targets) and hydrogen bonding via the ether oxygen .
• SAR Insights : Analogues with electron-withdrawing groups (e.g., -F) show reduced binding affinity compared to methoxy derivatives, as seen in comparative IC₅₀ assays .

Q. What in vitro assays are recommended to evaluate its pharmacological potential?

Answer:

• Enzyme Inhibition : Screen against monoamine oxidases (MAO-A/B) using fluorometric assays (e.g., kynuramine substrate) .
• Receptor Binding : Radioligand displacement assays (e.g., ³H-labeled serotonin or dopamine receptors) .
• Cytotoxicity : MTT assays in HEK-293 or HepG2 cells to assess safety margins (IC₅₀ > 50 µM considered low toxicity) .

Q. How can computational models predict metabolic pathways and off-target effects?

Answer:

• Metabolism Prediction : Tools like Schrödinger’s ADMET Predictor or SwissADME identify likely Phase I/II metabolites (e.g., O-demethylation by CYP2D6) .
• Off-Target Profiling : Similarity-based screening using ChEMBL or PubChem databases highlights risks (e.g., hERG channel inhibition predicted via QSAR models) .